(2,5-Dimethyl-pyrrolidin-1-yl)-{2-hydroxy-6-[2-(4-hydroxy-phenyl)-ethyl]-phenyl}-methanone

• IUPAC Name: (2,5-dimethylpyrrolidin-1-yl)-[2-hydroxy-6-[2-(4-hydroxyphenyl)ethyl]phenyl]methanone
• InChI: InChI=1S/C21H25NO3/c1-14-6-7-15(2)22(14)21(25)20-17(4-3-5-19(20)24)11-8-16-9-12-18(23)13-10-16/h3-5,9-10,12-15,23-24H,6-8,11H2,1-2H3
• InChI Key: PSVBURRCWDCYPA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(N1C(=O)C2=C(C=CC=C2O)CCC3=CC=C(C=C3)O)C
• Molecular Formula: C21H25NO3
• Molecular Weight: 339.4 g/mol

Description

The compound (2,5-Dimethyl-pyrrolidin-1-yl)-{2-hydroxy-6-[2-(4-hydroxy-phenyl)-ethyl]-phenyl}-methanone belongs to the class of organic compounds known as gamma amino acids and derivatives. These are amino acids having a (-NH2) group attached to the gamma carbon atom.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, FTIR spectroscopy can provide information about the functional groups present in the molecule. NMR spectroscopy can provide detailed information about the hydrogen and carbon atoms in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be determined using various analytical techniques. For instance, the yield, melting point, and spectral data can be obtained using techniques such as crystallography, FTIR spectroscopy, and NMR spectroscopy.

Scientific Research Applications

Monoclonal Antibody Production Enhancement

• . MPPB enhances cell-specific glucose uptake rates and intracellular adenosine triphosphate (ATP) levels during mAb production. It also influences galactosylation, a critical quality attribute of therapeutic mAbs.

Anticonvulsant Properties

• . Further exploration of its potential in this field could be valuable.

Anti-Tuberculosis Therapeutic Potential

• . Investigating its broader therapeutic effects may yield additional insights.

Mechanism of Action

Target of Action

It has been found to significantly enhance monoclonal antibody production in recombinant chinese hamster ovary cells .

Mode of Action

The compound appears to interact with its targets by suppressing cell growth and increasing both cell-specific glucose uptake rate and the amount of intracellular adenosine triphosphate during monoclonal antibody production .

Biochemical Pathways

It has been observed to suppress the galactosylation on a monoclonal antibody, which is a critical quality attribute of therapeutic monoclonal antibodies . This suggests that it may influence the glycosylation pathways in cells.

Result of Action

The compound has been found to increase monoclonal antibody production in recombinant Chinese hamster ovary cells . It achieves this by suppressing cell growth and increasing both cell-specific glucose uptake rate and the amount of intracellular adenosine triphosphate .

Action Environment

It’s important to note that the compound’s dust may irritate the eyes and respiratory tract, and it should be handled with appropriate protective equipment . It should also be stored in a cool, dry place, away from fire sources and flammable substances .